3-Chloro-5-fluorobenzo[d]isoxazole

• IUPAC Name: 3-chloro-5-fluoro-1,2-benzoxazole
• InChI: InChI=1S/C7H3ClFNO/c8-7-5-3-4(9)1-2-6(5)11-10-7/h1-3H
• InChI Key: NXXMYNTVLHIRDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=NO2)Cl
• Molecular Formula: C7H3ClFNO
• DSSTOX Substance ID: DTXSID20572931
• Molecular Weight: 171.55 g/mol
• CAS No.: 178747-50-7

Description

3-Chloro-5-fluorobenzo[d]isoxazole is a chemical compound with the CAS Number: 178747-50-7. It has a molecular weight of 171.56 and its IUPAC name is 3-chloro-5-fluoro-1,2-benzisoxazole. The physical form of this compound is a white to yellow solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H3ClFNO/c8-7-5-3-4(9)1-2-6(5)11-10-7/h1-3H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 171.56. The compound is stored in a refrigerator.

Scientific Research Applications

Synthesis and Structural Characterization

A series of isoxazole derivatives, including those related to 3-Chloro-5-fluorobenzo[d]isoxazole, were synthesized to study their structural properties and potential applications. Jin et al. (2016) synthesized a series of isoxazole derivatives through 1,3-dipolar cycloaddition, emphasizing the crystal structure, molecular geometry, and antifungal activity of these compounds. The synthesis involved substituted chalcones and 2-chloro-6-fluorobenzene formaldehyde oxime, highlighting the versatility of fluorinated isoxazole compounds in medicinal chemistry (Jin et al., 2016).

Biological Activity and Applications

The biological activities of novel isoxazole derivatives have been extensively studied. For instance, Hamama et al. (2017) synthesized new isoxazole derivatives and evaluated their antitumor activity, comparing them to the known cytotoxic agent 5-fluorouracil. This study demonstrated the potential of these derivatives in cancer treatment (Hamama et al., 2017).

Another study by Song et al. (2005) focused on synthesizing α-amino (2, or 4)-fluorobenzyl-phosphonates containing an isoxazole moiety, which exhibited moderate anticancer activity in vitro. The crystal structure of one compound was determined, providing insights into its bioactive conformation (Song et al., 2005).

Advanced Synthetic Methods and Further Applications

Chalyk et al. (2019) reported on the synthesis of 5-fluoroalkyl-substituted isoxazoles from functionalized halogenoximes, showcasing the utility of such compounds in preparing fluorinated analogues of bioactive molecules. This study underscores the importance of fluorinated isoxazoles in developing new therapeutics and agrochemicals (Chalyk et al., 2019).

Safety and Hazards

The safety information for 3-Chloro-5-fluorobenzo[d]isoxazole includes several hazard statements: H302, H315, H319, H335. These codes correspond to specific hazards associated with the compound. The compound also has a signal word of “Warning” and precautionary statement P261.